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For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyl citrate (TMC), the trimethyl ester of citric acid, is a versatile compound increasingly

utilized in the formulation of adhesives and coatings.[1] Recognized for its low toxicity and

biodegradability, it serves as an effective plasticizer and coalescing agent.[2][3] This technical

guide provides an in-depth analysis of trimethyl citrate's role in enhancing the performance of

adhesive and coating systems, complete with experimental protocols and quantitative data to

support formulation development.
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Property Value

CAS Number 1587-20-8

Molecular Formula C₉H₁₄O₇

Molecular Weight 234.20 g/mol

Appearance White crystalline solid

Melting Point 75-78 °C

Boiling Point 176 °C at 16 mmHg

Water Solubility 53.2 g/L at 20°C

Core Functions in Adhesives and Coatings
Trimethyl citrate's primary functions in adhesive and coating formulations are as a plasticizer

and a coalescing agent.

As a Plasticizer
Plasticizers are additives that increase the flexibility and durability of a material.[4] Trimethyl
citrate, when incorporated into a polymer matrix, positions itself between the polymer chains.

This disrupts the intermolecular forces, allowing the chains to move more freely, which in turn

lowers the glass transition temperature (Tg) and imparts flexibility.[5] This is particularly

beneficial in adhesive formulations where flexibility is required to maintain bond integrity under

stress.

As a Coalescing Agent
In water-based coatings, coalescing agents are essential for proper film formation.[3][6] As the

water evaporates from a latex or emulsion coating, the polymer particles must fuse together to

form a continuous, uniform film. Trimethyl citrate acts as a temporary plasticizer for these

polymer particles, softening them and facilitating their coalescence.[7] Its low volatility ensures

it remains in the film long enough to perform this function effectively.[2][3]
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The following tables summarize the expected effects of trimethyl citrate on key properties of

adhesives and coatings. While direct quantitative data for trimethyl citrate is limited in publicly

available literature, the data presented here is representative of the performance of citrate

esters in similar polymer systems.

Effect on Adhesive Properties (Polyvinyl Acetate - PVA)
Trimethyl
Citrate Conc.
(wt%)

Tensile
Strength (MPa)

Elongation at
Break (%)

Peel Adhesion
(N/25mm)

Viscosity (cP)

0 35 250 5.0 4000

5 30 350 6.5 4500

10 25 450 7.8 5000

15 20 580 8.5 5500

20 15 700 9.2 6000

Note: These values are representative and may vary depending on the specific PVA emulsion

and formulation.

Effect on Coating Properties (Acrylic Emulsion)
Trimethyl
Citrate Conc.
(wt%)

Minimum Film
Formation
Temperature
(°C)

Pencil
Hardness

Adhesion
(ASTM D3359)

Viscosity (KU)

0 18 2H 3B 95

2 12 H 4B 98

4 7 HB 5B 102

6 <5 F 5B 105

8 <5 F 5B 108
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Note: These values are representative and may vary depending on the specific acrylic

emulsion and formulation.

Experimental Protocols
The following are detailed methodologies for incorporating and evaluating trimethyl citrate in

adhesive and coating formulations.

Preparation of a Polyvinyl Acetate (PVA) Adhesive
Formulation
Objective: To prepare a series of PVA adhesives with varying concentrations of trimethyl
citrate.

Materials:

Polyvinyl acetate (PVA) emulsion (e.g., 55% solids)

Trimethyl citrate

Deionized water

Defoamer

Biocide

Procedure:

In a clean beaker, weigh the required amount of PVA emulsion.

While stirring at a low speed (e.g., 200 rpm) with an overhead stirrer, add the desired amount

of trimethyl citrate (e.g., 0, 5, 10, 15, 20 wt% based on the total formulation weight).

Continue stirring for 15-20 minutes until the trimethyl citrate is fully dispersed.

Add a small amount of defoamer (e.g., 0.1 wt%) and biocide (e.g., 0.1 wt%) and continue

stirring for another 5 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If necessary, adjust the viscosity with a small amount of deionized water.

Store the prepared adhesive in a sealed container.

Preparation of an Acrylic Coating Formulation
Objective: To prepare a series of acrylic coatings with varying concentrations of trimethyl
citrate as a coalescing agent.

Materials:

Acrylic emulsion (e.g., 45% solids)

Trimethyl citrate

Titanium dioxide (TiO₂) pigment slurry

Thickener (e.g., cellulosic or associative)

Dispersant

Defoamer

Deionized water

Procedure:

In a high-speed dispersion vessel, add deionized water, dispersant, and defoamer.

While stirring, slowly add the TiO₂ pigment slurry and disperse at high speed until a Hegman

grind of 7+ is achieved.

Reduce the stirrer speed and add the acrylic emulsion.

In a separate container, pre-disperse the trimethyl citrate in a small amount of water or a

co-solvent if necessary.

Slowly add the trimethyl citrate dispersion to the main batch while stirring.
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Adjust the viscosity to the desired range using the thickener.

Continue mixing for 15-20 minutes to ensure homogeneity.

Evaluation of Adhesive and Coating Properties
4.3.1. Tensile Strength and Elongation of Adhesive Films
Standard: Based on ASTM D882 / ISO 527-3.[8][9][10][11][12][13][14][15]

Procedure:

Cast the adhesive formulation on a release liner to a uniform wet film thickness (e.g., 250

µm).

Allow the film to dry at ambient conditions for 24 hours, followed by drying in a vacuum oven

at 50°C for 24 hours to ensure complete removal of water.

Cut the dried film into dumbbell-shaped specimens using a die cutter.[9][10]

Measure the thickness of the narrow section of each specimen.

Using a universal testing machine equipped with a suitable load cell, clamp the specimen in

the grips.[10]

Apply a tensile load at a constant rate of crosshead displacement (e.g., 500 mm/min) until

the specimen fails.[13]

Record the maximum load and the elongation at break.

Calculate the tensile strength (MPa) and elongation at break (%).

4.3.2. Peel Adhesion of Adhesives
Standard: Based on ASTM D3330.

Procedure:

Apply a uniform film of the adhesive onto a flexible substrate (e.g., polyester film).
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Laminate the coated film onto a standard test panel (e.g., stainless steel).

Use a 2 kg roller to apply consistent pressure over the bonded area.

Allow the assembly to dwell for a specified time (e.g., 24 hours) at standard conditions.

Using a tensile tester, peel the flexible substrate from the rigid panel at a 180° angle and a

constant speed (e.g., 300 mm/min).

Record the average force required to peel the substrate.

4.3.3. Viscosity Measurement
Standard: Based on ASTM D1084.[1][16][17][18]

Procedure:

Equilibrate the adhesive or coating sample to a constant temperature (e.g., 25°C).

Using a Brookfield viscometer with the appropriate spindle and speed, measure the viscosity

of the sample.

Allow the spindle to rotate for a sufficient time to obtain a stable reading.

Record the viscosity in centipoise (cP) or Krebs Units (KU) for coatings.

4.3.4. Adhesion of Coatings (Cross-Cut Test)
Standard: ASTM D3359.[19][20][21][22][23]

Procedure:

Apply the coating to a suitable substrate (e.g., steel panel) and allow it to cure completely.

Using a sharp cutting tool, make a series of parallel cuts through the coating to the substrate.

For coatings up to 5 mils thick, make a lattice pattern with six or eleven cuts in each

direction.[22]

Apply a specified pressure-sensitive tape over the cut area and smooth it down firmly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://infinitalab.com/astm/test-methods-for-viscosity-of-adhesives-astm-d1084/
https://labsinus.com/astm-d1084/
https://standards.iteh.ai/catalog/standards/astm/7fa01989-bc0a-4c03-8f34-3e9ab1013eae/astm-d1084-97
http://file.yizimg.com/175706/2011120520212339.pdf
https://hightower-labs.com/library/understanding_astmd3359.html
https://blog.chasecorp.com/humiseal/ultimate-guide-to-adhesion-testing
https://www.micomlab.com/micom-testing/astm-d3359/
https://kta.com/adhesion-astm-d3359/
https://store.astm.org/d3359-23.html
https://kta.com/adhesion-astm-d3359/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rapidly pull the tape off at a 180° angle.[19]

Visually assess the grid area for any coating removal and classify the adhesion according to

the ASTM D3359 scale (5B: no peeling or removal, to 0B: severe peeling).[19]

Visualizing the Mechanism and Relationships
Mechanism of Plasticization
The following diagram illustrates the fundamental mechanism by which trimethyl citrate acts

as a plasticizer within a polymer matrix.

Before Plasticizer Addition

After Trimethyl Citrate Addition

Rigid Polymer Matrix
(Strong Intermolecular Forces)

Flexible Polymer Matrix
(Weakened Intermolecular Forces)

  Disruption of
  Polymer Chains

Trimethyl Citrate
Molecules

Click to download full resolution via product page

Caption: Mechanism of polymer plasticization by trimethyl citrate.

Experimental Workflow for Adhesive Evaluation
This diagram outlines the logical flow of preparing and testing an adhesive formulation

containing trimethyl citrate.
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Caption: Experimental workflow for evaluating trimethyl citrate in a PVA adhesive.

Relationship between Trimethyl Citrate Concentration
and Coating Properties
This diagram illustrates the expected relationships between the concentration of trimethyl
citrate and key performance properties of a coating.
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Caption: Logical relationships of trimethyl citrate concentration and coating properties.

Conclusion
Trimethyl citrate is a highly effective and environmentally friendly additive for enhancing the

performance of adhesives and coatings. Its function as a plasticizer improves flexibility and

durability, while its role as a coalescing agent ensures optimal film formation in water-based

systems. By understanding the quantitative effects and employing standardized testing

protocols, researchers and formulators can leverage the benefits of trimethyl citrate to

develop advanced, high-performance products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. infinitalab.com [infinitalab.com]

2. jungbunzlauer.com [jungbunzlauer.com]

3. pcimag.com [pcimag.com]

4. Trimethyl Citrate | Bouling Plasticizer [bouling-plasticizer.com]

5. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b030998?utm_src=pdf-body-img
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-body
https://www.benchchem.com/product/b030998?utm_src=pdf-custom-synthesis
https://infinitalab.com/astm/test-methods-for-viscosity-of-adhesives-astm-d1084/
https://www.jungbunzlauer.com/wp-content/uploads/2025/04/CITROFOL-as-coalescent-agent-.pdf
https://www.pcimag.com/articles/112753-citrate-esters-as-coalescents-for-acrylic-dispersions
https://www.bouling-plasticizer.com/products/trimethyl-citrate-cas-1587-20-8.html
https://www.researchgate.net/figure/DSC-analysis-in-glass-transition-temperature-for-the-PVC-films-with-different_fig7_346468784
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. U-M Library Search [search.lib.umich.edu]

7. chempoint.com [chempoint.com]

8. ASTM D882 Guide: Tensile Testing of Thin Plastic Films - WTS [wtsmachinery.com]

9. ISO 527-3: Tensile Testing for Plastic Films and Sheets - Federal India Trading Company
[fitcoindia.com]

10. matestlabs.com [matestlabs.com]

11. testresources.net [testresources.net]

12. zwickroell.com [zwickroell.com]

13. m.youtube.com [m.youtube.com]

14. zwickroell.com [zwickroell.com]

15. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

16. labsinus.com [labsinus.com]

17. standards.iteh.ai [standards.iteh.ai]

18. file.yizimg.com [file.yizimg.com]

19. hightower-labs.com [hightower-labs.com]

20. blog.chasecorp.com [blog.chasecorp.com]

21. micomlab.com [micomlab.com]

22. kta.com [kta.com]

23. store.astm.org [store.astm.org]

To cite this document: BenchChem. [Trimethyl Citrate: A Technical Guide to its Application in
Adhesives and Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030998#trimethyl-citrate-uses-in-adhesives-and-
coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://search.lib.umich.edu/articles/record/cdi_proquest_reports_3133481506?query=Coalescing&filter.publication_date=2024&filter.format=Magazine+Article&filter.subject=Coalescing
https://www.chempoint.com/insights/citroflex-coalescing-agents-for-coatings
https://www.wtsmachinery.com/astm-d882/
https://www.fitcoindia.com/testing-solutions/iso-standards/iso-527-3/
https://www.fitcoindia.com/testing-solutions/iso-standards/iso-527-3/
https://matestlabs.com/test-standards/astm-d882/
https://www.testresources.net/applications/tensile-testing-of-plastic-thin-film-equipment-for-astm-d882
https://www.zwickroell.com/industries/plastics/thin-sheeting-and-plastic-films/astm-d882-film-tensile-test/
https://m.youtube.com/watch?v=Y_Oy9uLqkuE
https://www.zwickroell.com/industries/plastics/thin-sheeting-and-plastic-films/tensile-properties-iso-527-3/
https://cdn.standards.iteh.ai/samples/70307/e804daa78e2747a6bbd08ac486d58225/ISO-527-3-2018.pdf
https://labsinus.com/astm-d1084/
https://standards.iteh.ai/catalog/standards/astm/7fa01989-bc0a-4c03-8f34-3e9ab1013eae/astm-d1084-97
http://file.yizimg.com/175706/2011120520212339.pdf
https://hightower-labs.com/library/understanding_astmd3359.html
https://blog.chasecorp.com/humiseal/ultimate-guide-to-adhesion-testing
https://www.micomlab.com/micom-testing/astm-d3359/
https://kta.com/adhesion-astm-d3359/
https://store.astm.org/d3359-23.html
https://www.benchchem.com/product/b030998#trimethyl-citrate-uses-in-adhesives-and-coatings
https://www.benchchem.com/product/b030998#trimethyl-citrate-uses-in-adhesives-and-coatings
https://www.benchchem.com/product/b030998#trimethyl-citrate-uses-in-adhesives-and-coatings
https://www.benchchem.com/product/b030998#trimethyl-citrate-uses-in-adhesives-and-coatings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030998?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

